N5-methylfolate

Catalog No.
S540149
CAS No.
134-35-0
M.F
C20H25N7O6
M. Wt
459.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N5-methylfolate

CAS Number

134-35-0

Product Name

N5-methylfolate

IUPAC Name

(2R)-2-[[4-[(2-amino-5-methyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid

Molecular Formula

C20H25N7O6

Molecular Weight

459.5 g/mol

InChI

InChI=1S/C20H25N7O6/c1-27-12(9-23-16-15(27)18(31)26-20(21)25-16)8-22-11-4-2-10(3-5-11)17(30)24-13(19(32)33)6-7-14(28)29/h2-5,12-13,22H,6-9H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H4,21,23,25,26,31)/t12?,13-/m1/s1

InChI Key

ZNOVTXRBGFNYRX-ZGTCLIOFSA-N

solubility

Approximately 0.3 mg/ml

Synonyms

5-Methyltetrahydrofolate; 5-Methyltetrahydrofolic Acid; 5-methyl THF; Prefolic; Levomefolic acid; CH3-FH4; Methyl folate, N5-Methyl-tetrahydrofolic acid.

Canonical SMILES

CN1C(CNC2=C1C(=O)NC(=N2)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.[Ca]

Isomeric SMILES

CN1C(CNC2=C1C(=O)NC(=N2)N)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O.[Ca]

The exact mass of the compound 5-Methyltetrahydrofolic acid is 459.1866 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

N5-methylfolate (5-MTHF, CAS 134-35-0) is the primary biologically active, reduced form of circulating folate. Unlike synthetic folic acid, which requires multi-step enzymatic reduction, 5-MTHF serves directly as a methyl donor in one-carbon metabolism [1]. For industrial buyers and formulators, 5-MTHF represents a premium, high-bioavailability active pharmaceutical ingredient (API) and nutraceutical compound. While it commands a higher procurement cost and requires stricter handling protocols due to its oxidative sensitivity, its ability to bypass genetic metabolic bottlenecks makes it the critical choice for advanced prenatal, neurological, and cardiovascular formulations [2].

Research Fit

Active vitamer for one-carbon metabolism studies
MTHFR genotype-independent folate research
Homocysteine-lowering endpoint investigations
Unmetabolized folic acid avoidance studies

Substituting 5-MTHF with standard folic acid introduces significant clinical and metabolic compromises. Folic acid relies on the enzymes dihydrofolate reductase (DHFR) and methylenetetrahydrofolate reductase (MTHFR) for activation. In populations with prevalent MTHFR polymorphisms, this conversion is severely impaired, rendering folic acid ineffective and leading to the accumulation of unmetabolized folic acid (UMFA) in the bloodstream, which can mask Vitamin B12 deficiency [1]. While folinic acid bypasses DHFR, it still requires downstream conversion to become 5-MTHF. Furthermore, from a manufacturing standpoint, 5-MTHF requires specialized stabilization (e.g., microencapsulation, antioxidant co-formulation, or inert gas processing) because it is highly susceptible to oxidative degradation, unlike the highly stable but metabolically inferior folic acid[2].

Substitution Risk

MTHFR-dependent activation
Folic acid requires DHFR and MTHFR reduction; MTHFR polymorphisms may impair conversion, limiting active folate availability in study models.
Unmetabolized folic acid accumulation
High-dose folic acid can lead to circulating unmetabolized folic acid, a variable not present with N5-methylfolate, potentially confounding long-term endpoint interpretation.
Non-interchangeable reduced folates
Folinic acid (5-formyl-THF) requires enzymatic conversion and exhibits different oral bioavailability; results may not transfer to active N5-methylfolate research contexts.

Plasma Folate Elevation in MTHFR Variants

Clinical pharmacokinetic comparisons demonstrate that 5-MTHF provides superior plasma folate elevation compared to synthetic folic acid, particularly in subjects with MTHFR genetic variants. Because 5-MTHF is already fully reduced and methylated, it bypasses the enzymatic bottleneck that limits folic acid activation. Studies comparing equal 400 µg doses show that 5-MTHF induces significantly higher active plasma folate concentrations than folic acid, ensuring reliable therapeutic delivery irrespective of the patient's MTHFR genotype[1].

Evidence DimensionPlasma folate concentration elevation
Target Compound Data5-MTHF (400 µg dose) yields rapid and significantly higher active plasma folate
Comparator Or BaselineFolic acid (400 µg dose) yields lower active folate and delayed conversion
Quantified DifferenceStatistically significant increase in active circulating folate independent of MTHFR genotype
ConditionsHuman pharmacokinetic studies in subjects with homozygous MTHFR mutations

Procuring 5-MTHF ensures reliable efficacy in the ~30-40% of the population with MTHFR polymorphisms who cannot efficiently process standard folic acid.

Plasma AUC0-8h
Head-to-head
N5-methylfolate 126.0 vs. folic acid 56.0 nmol/L*h (2.3-fold, p<0.001)
Reported higher plasma exposure context
Equimolar single oral dose, n=24

UMFA Accumulation and B12 Masking Risks

High-dose supplementation with standard folic acid (exceeding 200 µg/day) saturates hepatic processing capacity, leading to the accumulation of unmetabolized folic acid (UMFA) in systemic circulation. UMFA is associated with immune dysfunction and the dangerous masking of megaloblastic anemia caused by Vitamin B12 deficiency [1]. Because 5-MTHF is the naturally circulating form, it does not contribute to UMFA levels even at elevated therapeutic doses (e.g., 800 µg/day), providing a substantially safer toxicological profile for high-dose formulations [2].

Evidence DimensionPresence of Unmetabolized Folic Acid (UMFA) in serum
Target Compound Data5-MTHF produces zero UMFA accumulation at doses up to 800 µg/day
Comparator Or BaselineFolic acid produces detectable UMFA in serum at doses >200 µg/day
Quantified DifferenceComplete elimination of UMFA generation
ConditionsHigh-dose systemic supplementation (14-week periods)

Formulators targeting high-dose prenatal or neurological markets must select 5-MTHF to avoid the regulatory and clinical risks associated with UMFA accumulation.

Serum folate change
Head-to-head
5-MTHF +9.1 nmol/L vs. folic acid decrease (MTHFR variants present)
Reported genotype-independent folate response
4-week trial, 87% with ≥1 polymorphism

Thermal and Oxidative Degradation Stability

A critical procurement consideration for 5-MTHF is its high sensitivity to oxidative degradation compared to the highly stable folic acid. In model aqueous systems heated to 85 °C for 15 minutes, 5-MTHF exhibits severe degradation in the presence of oxygen. However, stability can be successfully engineered: processing under nitrogen or co-formulating with antioxidants like Vitamin C (0.2% w/v) or Vitamin E restores retention rates to over 94% during thermal pasteurization [1]. Buyers must account for these handling requirements when replacing folic acid in liquid or thermally processed matrices.

Evidence DimensionAPI Retention Rate after thermal stress (85 °C, 15 min)
Target Compound Data17.29% retention in air vs. 72.86% retention under nitrogen flush
Comparator Or BaselineFolic acid (Baseline: highly stable under standard aerated thermal processing)
Quantified Difference~4.2-fold increase in 5-MTHF retention when oxygen is excluded
ConditionsAqueous model system heated at 85 °C for 15 minutes in dark conditions

Procurement teams must factor in the necessity of inert gas processing, microencapsulation, or antioxidant co-formulation when specifying 5-MTHF for manufacturing.

RBC folate at 24 wk
Head-to-head
[6S]-5-MTHF ~2.3-fold greater increase vs. folic acid (P<0.001)
Supports tissue deposition endpoint review
n=144 women, 416 vs. 400 µg/d

Metabolic Advantage Over Folinic Acid

While both 5-MTHF and folinic acid (5-formyltetrahydrofolate) bypass the DHFR enzyme, they are not metabolically identical. Folinic acid must still undergo conversion to tetrahydrofolate and subsequent methylation to become 5-MTHF, the form that effectively crosses the blood-brain barrier and serves as a methyl donor [1]. 5-MTHF provides the fully active moiety directly, making it the superior choice for formulations targeting immediate methylation support, homocysteine reduction, and cognitive function without intermediate processing delays[2].

Evidence DimensionEnzymatic steps required for methylation activity
Target Compound Data5-MTHF requires 0 conversion steps to act as a methyl donor
Comparator Or BaselineFolinic acid requires multiple downstream conversions
Quantified DifferenceDirect vs. indirect availability for the methylation cycle
ConditionsIn vivo one-carbon metabolism and blood-brain barrier transport

For premium neurological and psychiatric formulations, 5-MTHF is the definitive choice over folinic acid due to its immediate readiness for central nervous system utilization.

Plasma tHcy reduction
Head-to-head
L-MTHF -14.6% vs. folic acid -9.3% (57% more, P<0.05)
Supports homocysteine endpoint context
24 wk low-dose, n=167
Mean residence time (rat)
Reported
MTHF CAC: 3.7 ± 1.9 h
Crystal-form dependent exposure context
vs. CA 1.0 h, GA 1.5 h; p<0.01
Thermal degradation Ea
Cross-study comparable
N5-methylfolate 79.98 vs. folic acid 51.66 kJ/mol
Higher temperature sensitivity context
Requires antioxidant stabilization

Premium Prenatal & Fertility Supplements

Where this compound is the right choice for preventing neural tube defects and supporting healthy embryo development, particularly because it guarantees efficacy in mothers with MTHFR polymorphisms and avoids UMFA buildup [1].

Neurological and Cognitive Formulations

Where this compound is the right choice for crossing the blood-brain barrier to support neurotransmitter synthesis and address cognitive impairment, outperforming folinic acid by providing the direct methyl donor [2].

Cardiovascular and Homocysteine-Lowering Therapeutics

Where this compound is the right choice for rapidly reducing elevated plasma homocysteine levels, a key risk factor for cardiovascular disease, without the risk of masking B12 deficiency [3].

Specialized Liquid and Fortified Food Matrices

Where this compound is the right choice when paired with specific stabilization technologies (e.g., inert gas spray-drying, microencapsulation, or antioxidant co-formulation) to deliver bioactive folate in premium functional foods where standard folic acid is undesirable [4].

Application Fit Matrix

Application
Selection Property
Validation Focus
Prenatal nutrition research
Active folate vitamer
RBC folate accumulation endpoint
Homocysteine endpoint studies
Direct methyl donor
tHcy reduction endpoint context
Food fortification research
Bioactive folate form
Thermal and oxidative stability profile
Extended-release formulation research
Crystalline salt form
Systemic exposure duration (MRT)

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Physical Description

Solid

XLogP3

-0.5

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

7

Exact Mass

459.18663154 Da

Monoisotopic Mass

459.18663154 Da

Heavy Atom Count

33

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

TYK22LML8F

Drug Indication

For the treatment and prevention of folate deficiency and for use as an antidote against folic acid antagonists. Contained in oral contraceptives to reduce the risk of neural tube defects arising from folic acid deficiency for pregnant women who conceived during use or shortly after the discontinuation of the product. Being studied for use as a treatment for cardiovascular diseases and adjunct therapy for patients undergoing antidepressant pharmacotherapy.

Mechanism of Action

Levomefolic acid plays a critical role in methylating homocysteines into methionine by acting as a methyl donor in a reaction catalyzed by vitamine B12-dependent methionine synthase. Homocysteine must either be further metabolized via transulfuration to become cysteine, taurine, and glutathione via a B6-dependent process, or re-methylated to become methionine again. Methionine formed from remethylation of homocysteine by levomefolic acid forms the downstream metabolite S-adenosylmethionine (SAMe), which is involved in numerous biochemical methyl donation reactions, including reactions forming monoamine neurotransmitters. Studies suggest that high plasma levels of homocysteine is associated with increased incidences of arterial plaque formation.

Absorption Distribution and Excretion

Absorbed in the proximal small intestines via the active proton-coupled folate transporter (PCFT) that transports both oxidized and reduced folic acids. Passive diffusion also occurs at the proximal and distal portions of the small intestines. A single oral dose of 906nmol of levomefolic acid in healthy females resulted in the mean peak plasma concentration of 39.4nmol/L.
Mainly eliminated through renal or fecal excretion. Small proportion of excreted levomefolic acid is in unchanged form as over 99% of tissue folate is in polyglutamate form. Some portions of levomefolic acid is secreted into bile.
Circulates in its free form or loosely bound to plasma proteins

Metabolism Metabolites

Levomefolic acid is further converted into tetrahydrofolate (THF) via the vitamin B12-dependent enzyme methionine synthase before effective polyglutamylation by folylpolyglutamate synthetase (FPG). Polyglumate forms of folic acids are more effective substrates for associated enzymes in folate-dependent reactions.

Wikipedia

Levomefolic_acid

Biological Half Life

The mean elimination half-life is approximately 3 hours after 5mg of oral L-methylfolate, administered daily for 7 days.
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